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Abstract
Lactic acid, a fundamental product of glycolysis, exists as two stereoisomers: D-lactic acid and

L-lactic acid. While structurally similar as mirror images, their physiological roles, metabolic

pathways, and implications in health and disease are markedly distinct. L-lactic acid is the

predominant enantiomer in mammals, serving as a key metabolic fuel and signaling molecule.

In contrast, D-lactic acid is primarily of microbial origin, and its accumulation in mammals can

lead to pathological conditions, most notably D-lactic acidosis characterized by metabolic

acidosis and neurotoxicity. This technical guide provides a comprehensive overview of the core

differences between D- and L-lactic acid, detailing their metabolism, physiological

concentrations, and signaling functions. It includes a compilation of quantitative data, detailed

experimental protocols for their study, and visual representations of their metabolic and

signaling pathways to serve as a resource for researchers, scientists, and professionals in drug

development.
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The stereoisomers of lactic acid, L-(+)-lactic acid and D-(-)-lactic acid, are chiral molecules that

rotate plane-polarized light in opposite directions.[1] In mammalian physiology, L-lactic acid is

the naturally produced and predominantly utilized form, playing a crucial role in energy

metabolism and cellular signaling.[1] Conversely, D-lactic acid is found in mammals at much

lower concentrations and is largely derived from the metabolism of gut microbiota.[2] While the

body has a limited capacity to metabolize D-lactic acid, its overproduction and accumulation

can lead to significant health issues.[1] This guide will delve into the distinct characteristics and

physiological impacts of these two isomers.

Metabolism of L-Lactic Acid and D-Lactic Acid
The metabolic pathways for L- and D-lactic acid are stereospecific, involving distinct enzymes.

2.1. L-Lactic Acid Metabolism

L-lactic acid is produced from pyruvate, the end-product of glycolysis, by the enzyme L-lactate

dehydrogenase (L-LDH), which is abundant in mammalian tissues.[3] This reaction is reversible

and is coupled with the interconversion of NADH and NAD+.[3] L-lactate can be transported

between cells and tissues to be used as an energy source. For instance, during intense

exercise, L-lactate produced in muscles can be transported to the liver and heart, where it is

converted back to pyruvate and enters the Krebs cycle for aerobic energy production.[4]

2.2. D-Lactic Acid Metabolism

Mammalian cells produce only minute amounts of D-lactic acid through the methylglyoxal

pathway.[2] The primary source of D-lactic acid in humans is the fermentation of carbohydrates

by gut bacteria, such as certain species of Lactobacillus and Bifidobacterium.[5] Mammals

possess a limited capacity to metabolize D-lactic acid, primarily through the action of the

mitochondrial enzyme D-2-hydroxyacid dehydrogenase (also referred to as D-lactate

dehydrogenase).[1][6] This enzyme converts D-lactate to pyruvate.[1]

Quantitative Data: Concentrations and Enzyme
Kinetics
The following tables summarize key quantitative data related to D-lactic acid and L-lactic acid in

physiological and pathological contexts.
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Table 1: Physiological and Pathological Concentrations of L- and D-Lactic Acid

Analyte Condition Fluid Concentration Citation

L-Lactic Acid Rest Blood 0.5-2.0 mmol/L [1]

Intense Exercise Blood >20 mmol/L [7]

Normal CSF
1.52 ± 0.54

mmol/L
[8]

D-Lactic Acid Normal Blood 5-20 µmol/L [2]

Normal CSF
10.98 ± 5.15

µmol/L
[8]

D-Lactic Acidosis Blood >3 mmol/L [6]

Short Bowel

Syndrome
Feces

Significantly

increased
[9]

Table 2: Kinetic Parameters of Human Lactate Dehydrogenases
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Enzyme Substrate K_m_ V_max_
Tissue/Sour
ce

Citation

L-Lactate

Dehydrogena

se (LDH)

Pyruvate

0.63 ± 0.04

mM (Normal

Breast

Tissue)

1747 ± 68

mU/mg

protein

Breast Tissue [4]

Pyruvate

0.78 ± 0.12

mM (Tumor

Breast

Tissue)

4034 ± 348

mU/mg

protein

Breast Tissue [4]

L-Lactate

10.73 ± 0.54

mM (Normal

Breast

Tissue)

- Breast Tissue [4]

L-Lactate

21.78 ± 1.07

mM (Tumor

Breast

Tissue)

- Breast Tissue [4]

NADH

0.33 ± 0.01

mM (Normal

Breast

Tissue)

1370 ± 52

mU/mg

protein

Breast Tissue [4]

NADH

0.3 ± 0.01

mM (Tumor

Breast

Tissue)

2788 ± 111

mU/mg

protein

Breast Tissue [4]

NAD+

0.5 ± 0.06

mM (Normal

Breast

Tissue)

- Breast Tissue [4]

NAD+ 0.99 ± 0.2

mM (Tumor

- Breast Tissue [4]
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Breast

Tissue)

D-2-

Hydroxyacid

Dehydrogena

se

D-2-

Hydroxyglutar

ate

- - Human [1]

D-Lactate -

Weak activity

(0.16 ± 0.01

µmol/min/mg)

Human [1]

Signaling Pathways
Both L- and D-lactic acid have emerged as signaling molecules, though the roles of L-lactic

acid are more extensively characterized.

4.1. L-Lactic Acid Signaling

L-lactate acts as a ligand for the G protein-coupled receptor 81 (GPR81), also known as

Hydroxycarboxylic Acid Receptor 1 (HCAR1).[10] Activation of GPR81 by L-lactate in

adipocytes leads to the inhibition of lipolysis.[10] In the brain, L-lactate signaling is implicated in

neuroprotection and synaptic plasticity.[11] A recently discovered signaling function of L-lactate

is its role in histone modification. L-lactate can be a precursor for histone lysine lactylation, a

novel epigenetic mark that can regulate gene expression.[12]

4.2. D-Lactic Acid Signaling

The signaling roles of D-lactic acid are less understood. However, its accumulation is

associated with distinct neurological symptoms, suggesting a direct interaction with neural

pathways. The neurotoxic effects of D-lactate appear to be independent of acidosis, pointing

towards a specific signaling or disruptive mechanism.[13]

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the study of D- and

L-lactic acid.
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5.1. Induction of D-Lactic Acidosis in an Animal Model (Calf Model)

Objective: To induce D-lactic acidosis to study its pathophysiological effects, particularly

neurotoxicity.

Animals: Holstein calves (e.g., 32 ± 11 days old, 70 ± 10 kg).

Procedure:

Surgically catheterize the jugular vein for intravenous infusion and the atlanto-occipital

space for cerebrospinal fluid (CSF) sampling.[13]

Prepare isomolar solutions of DL-lactic acid, L-lactic acid, hydrochloric acid (as a control

for acidosis), and saline (as a negative control).[13]

Infuse the solutions intravenously over a period of 6 hours.[13]

Monitor neurological signs (e.g., ataxia, level of consciousness) at regular intervals.[13]

Collect blood and CSF samples before, during, and after the infusion period for analysis of

pH, blood gases, and D- and L-lactic acid concentrations.[13]

5.2. Chiral Separation and Quantification of Lactic Acid Enantiomers by HPLC

Objective: To accurately measure the concentrations of D- and L-lactic acid in biological

samples.

Method: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

Sample Preparation:

For urine or plasma samples, perform a solid-phase extraction to remove interfering

substances. A common choice is an Oasis HLB cartridge.[8]

Chromatographic Conditions:

Column: A chiral column is essential. Examples include Chirobiotic T (teicoplanin-based)

or a column with a D-penicillamine stationary phase.[14][15]
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Mobile Phase: A common mobile phase for chiral separation of lactic acid is an aqueous

solution of copper sulfate, sometimes with an organic modifier like isopropyl alcohol.[15]

For LC-MS/MS, a mobile phase of acetonitrile and ammonium acetate can be used.[16]

Detection: UV detection (e.g., at 254 nm) is commonly used.[15] For higher sensitivity and

specificity, tandem mass spectrometry (MS/MS) can be employed.[14]

Flow Rate: Typically around 1.0 mL/min.[15]

Column Temperature: Maintained at a constant temperature, for example, 30°C.[15]

Quantification: Generate calibration curves using standard solutions of pure L- and D-lactic

acid of known concentrations.[15]

5.3. Assay for L-Lactate Signaling via GPR81

Objective: To investigate the activation of the GPR81 receptor by L-lactate.

Cell Line: A cell line expressing GPR81, such as CHO-K1 cells transiently transfected with

the GPR81 gene.[10]

Method 1: GTPγS Binding Assay

Prepare cell membranes from GPR81-expressing cells.

Incubate the membranes with varying concentrations of L-lactate in the presence of

[35S]GTPγS.

The binding of the agonist (L-lactate) to the G_i_-coupled GPR81 receptor will stimulate

the binding of [35S]GTPγS.

Measure the amount of bound [35S]GTPγS by scintillation counting to determine the

EC_50_ for L-lactate.[10]

Method 2: cAMP Accumulation Assay

Culture GPR81-expressing cells.
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Treat the cells with forskolin (to stimulate adenylyl cyclase and increase cAMP levels) in

the presence of varying concentrations of L-lactate.

Activation of the G_i_-coupled GPR81 by L-lactate will inhibit adenylyl cyclase, leading to

a decrease in cAMP accumulation.[10]

Measure intracellular cAMP levels using a commercially available ELISA kit.

5.4. Detection of Histone Lactylation

Objective: To identify and quantify histone lactylation in response to changes in lactate

levels.

Method: Western Blotting and Mass Spectrometry.

Procedure:

Cell Culture and Treatment: Culture cells (e.g., HeLa cells or primary macrophages) and

treat with exogenous lactate or inhibitors of lactate production to modulate intracellular

lactate levels.[12]

Histone Extraction: Isolate histones from the cell nuclei.

Western Blotting:

Separate the extracted histones by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Probe the membrane with an antibody specific for lactylated lysine (Kla).[12]

Use an antibody against a total histone (e.g., H3) as a loading control.

Mass Spectrometry:

Digest the histone proteins with an enzyme like trypsin.
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Analyze the resulting peptides by high-performance liquid chromatography-tandem

mass spectrometry (HPLC-MS/MS) to identify and quantify specific lactylation sites.[12]
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Caption: Metabolic pathways of L- and D-lactic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11570253/
https://www.benchchem.com/product/b12378420/docs?utm_src=pdf-body-img#d-lactic-acid-versus-l-lactic-acid-in-physiological-processes-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Lactate Signaling via GPR81
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Caption: L-Lactate signaling pathway via the GPR81 receptor.
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Experimental Workflow for Chiral HPLC Analysis
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Caption: Experimental workflow for chiral HPLC analysis.
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Conclusion
The distinction between D-lactic acid and L-lactic acid is critical for understanding various

physiological and pathological processes. While L-lactic acid is an integral part of mammalian

energy metabolism and cellular signaling, D-lactic acid is primarily a microbial metabolite with

the potential for toxicity when it accumulates. The data and protocols presented in this guide

offer a foundational resource for researchers and clinicians. Further investigation into the

specific signaling mechanisms of D-lactic acid and the full extent of histone lactylation's role in

gene regulation will undoubtedly open new avenues for therapeutic intervention in a range of

diseases.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

